3-Butyn-1-ol, 4-(1H-pyrrol-1-yl)-(9CI)

Catalog No.
S1498150
CAS No.
175352-08-6
M.F
C8H9NO
M. Wt
135.16 g/mol
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3-Butyn-1-ol, 4-(1H-pyrrol-1-yl)-(9CI)

CAS Number

175352-08-6

Product Name

3-Butyn-1-ol, 4-(1H-pyrrol-1-yl)-(9CI)

IUPAC Name

4-pyrrol-1-ylbut-3-yn-1-ol

Molecular Formula

C8H9NO

Molecular Weight

135.16 g/mol

InChI

InChI=1S/C8H9NO/c10-8-4-3-7-9-5-1-2-6-9/h1-2,5-6,10H,4,8H2

InChI Key

HYJQYICMDUJMLF-UHFFFAOYSA-N

SMILES

C1=CN(C=C1)C#CCCO

Synonyms

3-Butyn-1-ol, 4-(1H-pyrrol-1-yl)- (9CI)

Canonical SMILES

C1=CN(C=C1)C#CCCO

Molecular Composition

The compound has the molecular formula C₈H₉NO and a molecular weight of 135.16 g/mol. Key structural elements include:

  • A terminal alkyne group (-C≡CH) at position 3 of the butynol chain.
  • A pyrrole ring (1H-pyrrol-1-yl) substituted at position 4 of the butynol backbone.

Table 1: Key Structural Descriptors

PropertyValueSource
Bond Types19 total (10 non-H, 1 triple)
Aromatic Bonds5 (pyrrole ring)
Rotatable Bonds1 (butynol chain)

Spectroscopic Characterization

  • UV-Vis: Absorptions at 210–260 nm (π→π* transitions of pyrrole and alkyne).
  • NMR: Distinct signals for pyrrole protons (δ 6.2–6.8 ppm) and alkyne protons (δ 2.5–3.0 ppm).

XLogP3

0.9

Wikipedia

4-(1H-Pyrrol-1-yl)but-3-yn-1-ol

Dates

Last modified: 07-17-2023

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